Cas no 1806745-58-3 (4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806745-58-3
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4842410
• Update Time: 2025-10-28

4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O3/c1-4-5(3-9)2-6(14(15)16)13-7(4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： WQPHBSGWOLDBRY-UHFFFAOYSA-N
• SMILES： FCC1C=C([N+](=O)[O-])N=C(C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806745-58-3)

The compound 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806745-58-3) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a fluoromethyl group, a nitro substituent, and a trifluoromethoxy moiety, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in developing novel crop protection agents and bioactive molecules.

One of the key reasons for the growing interest in 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine is its role in modern pesticide formulations. With the global push toward sustainable agriculture, there is a rising demand for eco-friendly agrochemicals that minimize environmental impact. This compound's nitro and trifluoromethoxy groups contribute to its efficacy as a pest control agent, while the fluoromethyl moiety enhances its stability and bioavailability. Recent studies have explored its potential as a herbicide or insecticide precursor, aligning with the industry's focus on green chemistry.

In the pharmaceutical sector, 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine is being investigated for its utility in drug discovery. The presence of fluorine atoms in its structure is particularly noteworthy, as fluorinated compounds are known to improve drug metabolism and binding affinity. This has led to explorations in central nervous system (CNS) therapeutics and anti-inflammatory drugs. Researchers are also examining its potential as a building block for small-molecule inhibitors, which are critical in oncology research.

From a synthetic chemistry perspective, the compound's CAS No. 1806745-58-3 is often referenced in patents and academic papers discussing heterocyclic chemistry. Its pyridine core serves as a scaffold for designing functionalized aromatic compounds, which are essential in material science applications such as organic electronics and liquid crystals. The nitro group, in particular, offers opportunities for further chemical modifications, making it a valuable target for catalysis studies.

Environmental and regulatory considerations are also driving interest in 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine. As regulatory bodies tighten guidelines on chemical safety, industries are seeking compounds with favorable toxicological profiles. Preliminary data suggest that this molecule may offer a balance between efficacy and environmental compatibility, though further ecotoxicity studies are needed. This aligns with the broader trend of sustainable chemical design and lifecycle assessment.

In conclusion, 4-(Fluoromethyl)-3-methyl-6-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806745-58-3) represents a multifaceted compound with promising applications across multiple industries. Its structural features, including the fluoromethyl, nitro, and trifluoromethoxy groups, make it a subject of ongoing research in agrochemicals, pharmaceuticals, and advanced materials. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in sustainable chemistry and innovation.